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Compound of Interest

Compound Name: Benzylidenemalononitrile

Cat. No.: B1330407

An In-depth Technical Guide to Benzylidenemalononitrile: Synonyms, Properties, Synthesis,
and Biological Activity

This technical guide provides a comprehensive overview of Benzylidenemalononitrile (BMN),
a versatile organic compound with significant applications in chemical synthesis and
pharmacology. This document is intended for researchers, scientists, and professionals in drug
development, offering detailed information on its nomenclature, physicochemical properties,
synthesis protocols, and biological significance.

Synonyms and Alternative Names

Benzylidenemalononitrile is known by a variety of names in chemical literature, which are
crucial for comprehensive database searches and literature reviews.
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Synonym/Alternative Name Source
Benzalmalononitrile [L]2]3]4105]
2-Benzylidenemalononitrile [2][4][5]
Benzylidenemalonodinitrile [3114]
(Phenylmethylene)propanedinitrile [3]
2-benzylidenepropanedinitrile [3][4][6]
beta,beta-Dicyanostyrene [3]
Dicyanovinylbenzene [1]
2-Phenyl-1,1-dicyanoethylene [4]
1,1-dicyano-2-phenylethylene [4]
2-(phenylmethylene)malononitrile [4]
Phenylmethylidenemalononitrile [4]

CS gas precursor

Physicochemical Properties

The following table summarizes the key physicochemical properties of
Benzylidenemalononitrile.
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Property Value Source
Molecular Formula C1oHsN2 [11[2][6]
Molecular Weight 154.17 g/mol [1][3]

Slightly yellow needle-like

crystalline powder; White to
Appearance [1112116171
Orange to Green powder to

crystal
Melting Point 82-86 °C [11[41[7]
Boiling Point 120-125 °C at 0.6 mmHg [11[4117]
Density ~1.154 g/cm3 [4107]

Soluble in methanol, ethanol,
Solubility acetone, and dichloromethane;  [6][7]

limited solubility in water.

Flash Point 138 °C [41[7]

CAS Number 2700-22-3 [1][2]13]

Experimental Protocols: Synthesis

The primary method for synthesizing Benzylidenemalononitrile and its derivatives is the
Knoevenagel condensation, which involves the reaction of an aldehyde or ketone with an
active methylene compound.[8][9][10]

General Procedure for Alum-Catalyzed Synthesis in
Aqueous Medium

This protocol describes a green and efficient synthesis method using alum as a catalyst.[11]
Materials:
e Substituted aromatic aldehydes (1 mmol)

e Malononitrile (1 mmol)
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e Alum (KAI(SO4)2-:12H20) (20 mol%)
o Water (10 ml)
Procedure:

 In a round-bottom flask, combine the equimolar mixture of the substituted aromatic aldehyde
and malononitrile in water.[11]

e Add 20 mol% of alum to the mixture.[11]

 Stir the reaction mixture on a magnetic stirrer at 60°C.[11]

» Monitor the progress of the reaction using Thin-Layer Chromatography (TLC).[11]

e Upon completion, cool the reaction mixture. The product will precipitate out of the water.[11]
« Filter the solid product, wash with water, and dry.[12]

e The crude solid can be recrystallized using a suitable solvent like ethanol or an ethyl
acetate/n-hexane mixture for further purification.[1][8]

Microwave-Assisted Synthesis

This method utilizes microwave irradiation to accelerate the reaction, often leading to shorter
reaction times and higher yields.[8]

Materials:

e Aromatic aldehyde (1.222 mmol)
e Malononitrile (1.222 mmol)

e Ammonium acetate (10 mg)
Procedure:

» Mix the aromatic aldehyde and malononitrile in a porcelain dish.[8]
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Add ammonium acetate to the mixture.[3]

Place the dish in a microwave oven and irradiate at 320 W for 20-50 seconds.[8]

Monitor the reaction progress by TLC (n-hexane/ethyl acetate, 3:1).[8]

Recrystallize the resulting crude solid using ethyl acetate and n-hexane to obtain pure
crystals of the product.[8]

Biological Activity and Signaling Pathways

Benzylidenemalononitrile derivatives are recognized for their diverse biological activities.
They have been extensively studied as anticancer, antifungal, and antibacterial agents.[8][13] A
significant aspect of their biological function is their role as modulators of cellular signaling
pathways, particularly in the context of oxidative stress.[14][15]

Benzylidenemalononitrile compounds are known to be potent tyrosine kinase inhibitors.[14]
[15] Furthermore, they can activate cellular resistance to oxidative stress by inducing the
expression of protective genes like heme oxygenase 1 (HO-1).[14][15] This induction is
mediated through the activation of several upstream signaling pathways.[14][15] The
magnitude of activation of c-Jun, Nrf2, p38 MAPK, and p70S6K correlates with specific
substitution patterns in the BMN structure.[14] The maximal up-regulation of HO-1 by BMNs
requires a parallel increase in the cellular levels of Nrf2 and phospho-c-Jun.[14] It is
hypothesized that BMNs exert these effects by alkylating sensitive cysteine residues of
regulatory factors.[14]

Signaling Pathway Diagram

The following diagram illustrates the proposed mechanism of Benzylidenemalononitrile-
induced cellular resistance to oxidative stress.
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Caption: BMN-induced activation of signaling pathways leading to cellular resistance to

oxidative stress.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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